Cas no 112747-99-6 ((+)-1-hydroxypinoresinol 4',4"-di-O-beta-D-glucopyranoside)

(+)-1-hydroxypinoresinol 4',4"-di-O-beta-D-glucopyranoside structure
112747-99-6 structure
Product Name:(+)-1-hydroxypinoresinol 4',4"-di-O-beta-D-glucopyranoside
CAS No:112747-99-6
Molecular Formula:C32H42O17
Molecular Weight:698.666
CID:2043920
PubChem ID:21633110

(+)-1-hydroxypinoresinol 4',4"-di-O-beta-D-glucopyranoside Properties

Names and Identifiers

    • (+)-1-hydroxypinoresinol 4',4"-di-O-beta-D-glucopyranoside
    • (+)-1-hydroxypinoresinol 4',4''-di-O-beta-D-glucopyranoside
    • 8-hydroxypinoresinol-4,4'-di-O-beta-D-glucopyranoside
    • 8-Hydroxypinoresinol diglucoside
    • 112747-99-6
    • HY-N9257
    • 8-Hydroxypinoresinol4,4'-di-O-beta-D-glucopyranoside
    • A-D-glucopyranoside
    • (2S,3R,4S,5S,6R)-2-{4-[(1R,3aR,4S,6aS)-6a-hydroxy-4-(3-methoxy-4-{[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy}phenyl)-tetrahydro-1H-furo[3,4-c]furan-1-yl]-2-methoxyphenoxy}-6-(hydroxymethyl)oxane-3,4,5-triol
    • DA-50021
    • AKOS040761270
    • CS-0159121
    • FS-8205
    • (2S,3R,4S,5S,6R)-2-[4-[(3R,3aS,6S,6aR)-3a-hydroxy-3-[3-methoxy-4-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyphenyl]-3,4,6,6a-tetrahydro-1H-furo[3,4-c]furan-6-yl]-2-methoxyphenoxy]-6-(hydroxymethyl)oxane-3,4,5-triol
    • 8-Hydroxypinoresinol4,4'-di-O-
    • InChIKey: COHZMNDRCLPQIO-UHFFFAOYSA-N
    • Inchi: InChI=1S/C32H42O17/c1-42-18-7-13(3-5-16(18)46-30-26(39)24(37)22(35)20(9-33)48-30)28-15-11-44-29(32(15,41)12-45-28)14-4-6-17(19(8-14)43-2)47-31-27(40)25(38)23(36)21(10-34)49-31/h3-8,15,20-31,33-41H,9-12H2,1-2H3
    • SMILES: COc1cc(ccc1OC1OC(CO)C(O)C(O)C1O)C1OCC2(O)C1COC2c1ccc(OC2OC(CO)C(O)C(O)C2O)c(OC)c1

Computed Properties

  • Exact Mass: 698.24219987g/mol
  • Hydrogen Bond Donor Count: 9
  • Hydrogen Bond Acceptor Count: 17
  • Rotatable Bond Count: 10
  • Monoisotopic Mass: 698.24219987g/mol
  • Heavy Atom Count: 49
  • Complexity: 1070
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 14
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • XLogP3: -2.474
  • Topological Polar Surface Area: 256Ų

Experimental Properties

  • Color/Form: Powder

(+)-1-hydroxypinoresinol 4',4"-di-O-beta-D-glucopyranoside Price

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
ChemFaces
CFN95083-5mg
8-Hydroxypinoresinol diglucoside
112747-99-6 >=98%
5mg
$318
TargetMol Chemicals
TN3286-5 mg
8-Hydroxypinoresinol diglucoside
112747-99-6 98%
5mg
¥ 3,339
SHANG HAI TAO SHU Biotechnology Co., Ltd.
TN3286-5 mg
8-Hydroxypinoresinol diglucoside
112747-99-6
5mg
¥3339.00 2022-04-26

(+)-1-hydroxypinoresinol 4',4"-di-O-beta-D-glucopyranoside Suppliers

WU HAN TIAN ZHI Biotechnology Co., Ltd.
Audited Supplier Audited Supplier
(CAS:112747-99-6)
MR./MRS.:ZHANG XIAO JIE
Phone:18607107848
Email:2056216494@qq.com
SHANG HAI YUAN YE Biotechnology Co., Ltd.
Audited Supplier Audited Supplier
(CAS:112747-99-6)
MR./MRS.:TANG SI LEI
Phone:15026964105
Email:2881489226@qq.com

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